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Compound of Interest

Compound Name: 2-Benzylamino-4-methylpyridine

Cat. No.: B077082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the synthesis and characterization of

2-Benzylamino-4-methylpyridine, a key intermediate in various chemical research and

development applications. This guide details a common synthetic methodology, provides

comprehensive characterization data, and includes detailed experimental protocols.

Introduction
2-Benzylamino-4-methylpyridine is a disubstituted pyridine derivative. Such scaffolds are of

significant interest in medicinal chemistry and materials science due to the versatile chemical

properties of the pyridine ring. The synthesis of this compound typically involves the formation

of a carbon-nitrogen (C-N) bond between a pyridine ring and a benzylamine moiety. The most

prevalent and efficient method for this transformation is the Buchwald-Hartwig amination, a

palladium-catalyzed cross-coupling reaction.[1][2] This reaction is valued for its broad substrate

scope, functional group tolerance, and relatively mild reaction conditions compared to

traditional methods like nucleophilic aromatic substitution.[1]

Synthesis Pathway: Buchwald-Hartwig Amination
The preferred synthetic route to 2-Benzylamino-4-methylpyridine is the palladium-catalyzed

cross-coupling of a 2-halo-4-methylpyridine (such as 2-chloro- or 2-bromo-4-methylpyridine)
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with benzylamine.[3] This reaction requires a palladium catalyst, a phosphine-based ligand,

and a base in an appropriate organic solvent.

The general transformation is outlined below:
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Product

2-Chloro-4-methylpyridine
(or 2-Bromo-4-methylpyridine) Benzylamine

Pd Catalyst (e.g., Pd₂(dba)₃)
Phosphine Ligand (e.g., Xantphos)

Base (e.g., NaOtBu)
Solvent (e.g., Toluene)

2-Benzylamino-4-methylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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